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Compound of Interest

Compound Name: 2,6-Dimethoxyphenol-d3

Cat. No.: B15558476

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringol-d3, a deuterated analog of syringol, serves as a valuable internal standard for the
guantitative analysis of syringyl (S) lignin units in plant cell walls. The incorporation of
deuterium atoms provides a distinct mass shift, enabling precise quantification and
differentiation from endogenous, non-labeled syringol moieties using mass spectrometry (MS)
and nuclear magnetic resonance (NMR) spectroscopy. This application note provides detailed
protocols for the use of Syringol-d3 in plant cell wall analysis, from its introduction into plant
systems to the final analytical quantification.

Syringol is a key pyrolysis product derived from the thermal decomposition of sinapyl alcohol, a
primary monomer of S-lignin.[1] The ratio of syringyl to guaiacyl (G) units in lignin is a critical
determinant of biomass processability for applications such as biofuel production and pulp and
paper manufacturing. Accurate quantification of S-lignin is therefore essential for both
fundamental plant science and industrial biotechnology.

Product Specifications

Syringol-d3 (2,6-Dimethoxyphenol-d3) is commercially available from various suppliers. The
specifications provided below are typical and should be confirmed with the specific supplier.
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Parameter Specification Method of Analysis
Chemical Formula CsH7D30s3 -

Molecular Weight 157.18 g/mol Mass Spectrometry
Chemical Purity >98% HPLC, GC

Isotopic Purity >98% Mass Spectrometry, NMR
Deuterium Enrichment =99 atom % D Mass Spectrometry

Table 1: Typical specifications for Syringol-d3.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the biosynthetic pathway of syringyl lignin and the general

experimental workflow for using Syringol-d3 as an internal standard.

Click to download full resolution via product page

Caption: Simplified monolignol biosynthesis pathway leading to S-lignin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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